Cas no 67607-42-5 (HomoalanineHydrochloride)

• Product Name: HomoalanineHydrochloride
• CAS No: 67607-42-5
• MF: C₄H₁₀ClNO₂
• MW: 139.580700397491
• MDL: MFCD02092985
• CID: 854759
• PubChem ID: 51064142
• Update Time: 2025-07-19

HomoalanineHydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-2-AMINO-BUTYRIC ACID HYDROCHLORIDE
• H-D-2-ABU-OH HCL
• H-D-2-AMINOBUTYRIC ACID HYDROCHLORIDE SALT
• D-2-AMINO-BUTYRIC ACID HYDROCHLORIDE
• D-HOMOALANINE HYDROCHLORIDE
• (R)-2-aminobutanoic acid hydrochloride
• REF DUPL: D-Homoalanine hydrochloride
• D-HoMoalanine
• (R)-2-Amino-buttersaeure,Hydrochlorid
• D-HoMoalanine HCl
• R-(-)-2-amino-n-butyric acid hydrochloride
• (R)-2-Aminobutyric acid hydrochloride
• (R)-2-Amino-butyric acidhydrochloride
• SCHEMBL12980546
• (R)-2-Amino-butyricacidhydrochloride
• (2R)-2-aminobutanoic acid hydrochloride
• CS-0199743
• D-2-Amino-butyric acid hydrochloride (H-D-Abu-OH.HCl)
• AS-30711
• (2R)-2-aminobutanoic acid;hydrochloride
• 67607-42-5
• MFCD02092985
• AKOS015919207
• HomoalanineHydrochloride

• MDL： MFCD02092985
• Inchi： 1S/C4H9NO2.ClH/c1-2-3(5)4(6)7;/h3H,2,5H2,1H3,(H,6,7);1H/t3-;/m1./s1
• InChI Key： AMMBUJFMJOQABC-AENDTGMFSA-N
• SMILES： Cl.OC([C@@H](CC)N)=O

Computed Properties

• Exact Mass: 139.04000
• Monoisotopic Mass: 139.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 72.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3A^2

Experimental Properties

• Boiling Point: 215.2°C at 760 mmHg
• Flash Point: 83.9°C
• PSA: 63.32000
• LogP: 1.31060

HomoalanineHydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on HomoalanineHydrochloride

Introduction to Homoalanine Hydrochloride (CAS No 67607-42-5)

Homoalanine Hydrochloride, a compound with the chemical name Homoalanine Hydrochloride, is a derivative of the essential amino acid alanine. It is widely recognized for its significant role in various biochemical and pharmaceutical applications. The compound is identified by its unique Chemical Abstracts Service (CAS) number, CAS No 67607-42-5, which distinguishes it from other similar compounds in the chemical registry. This introduction delves into the properties, applications, and recent research findings associated with this compound.

The molecular structure of Homoalanine Hydrochloride consists of an alanine molecule with a hydrochloride salt form, enhancing its solubility and stability in aqueous solutions. This makes it particularly useful in pharmaceutical formulations where bioavailability and shelf-life are critical factors. The hydrochloride form also contributes to the compound's ability to interact effectively with biological systems, making it a valuable component in drug development.

In recent years, research has highlighted the potential of Homoalanine Hydrochloride in various therapeutic areas. One of the most notable applications is in the field of proteostasis, where it has been shown to influence protein folding and degradation processes. Studies have demonstrated that Homoalanine Hydrochloride can modulate chaperone-mediated autophagy, a critical cellular mechanism for maintaining protein homeostasis. This has significant implications for treating neurodegenerative diseases such as Alzheimer's and Parkinson's, where protein misfolding is a key pathological feature.

Furthermore, the compound has been explored for its role in immune modulation. Research indicates that Homoalanine Hydrochloride can enhance the activity of certain immune cells, particularly T-lymphocytes, which are crucial for adaptive immunity. This property makes it a promising candidate for developing immunotherapies against various infectious diseases and cancer. The ability of Homoalanine Hydrochloride to enhance immune responses without causing excessive inflammation is particularly noteworthy, as it addresses a common limitation of many immunomodulatory agents.

Another area where Homoalanine Hydrochloride has shown promise is in wound healing. Studies have revealed that it can promote fibroblast proliferation and collagen synthesis, key processes in tissue repair. The compound's ability to accelerate wound closure while minimizing scar formation makes it an attractive option for topical treatments and dressings. Additionally, its anti-inflammatory properties help in reducing the redness and swelling associated with acute wounds, thereby improving patient comfort.

The pharmacokinetic profile of Homoalanine Hydrochloride has also been extensively studied. Its high solubility allows for rapid absorption after oral or intravenous administration, ensuring quick onset of action. The compound exhibits moderate bioavailability, meaning that a significant portion reaches systemic circulation after administration. This makes it suitable for both acute and chronic therapeutic applications. Moreover, its metabolic pathways have been well-characterized, allowing researchers to predict potential drug-drug interactions and optimize dosing regimens.

In conclusion, Homoalanine Hydrochloride (CAS No 67607-42-5) is a versatile compound with numerous potential applications in medicine and biotechnology. Its ability to modulate proteostasis, enhance immune responses, promote wound healing, and favorable pharmacokinetic properties make it a valuable asset in therapeutic development. As research continues to uncover new mechanisms of action and applications, Homoalanine Hydrochloride is poised to play an increasingly important role in addressing some of the most pressing challenges in healthcare today.